Cas no 358731-05-2 (tert-Butyl Acetate-d12)

• Product Name: tert-Butyl Acetate-d12
• CAS No: 358731-05-2
• MF: C₆H₁₂O₂
• MW: 128.232222557068
• CID: 303235
• PubChem ID: 90472218
• Update Time: 2025-06-08

tert-Butyl Acetate-d12 Chemical and Physical Properties

Names and Identifiers

• Acetic-d3 acid,1,1-di(methyl-d3)ethyl-2,2,2-d3 ester (9CI)
• TERT-BUTYL ACETATE-D12
• D97931
• [1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl] 2,2,2-trideuterioacetate
• 358731-05-2
• tert-Butyl Acetate-d12

• Inchi： 1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3/i1D3,2D3,3D3,4D3
• InChI Key： WMOVHXAZOJBABW-MGKWXGLJSA-N
• SMILES： O(C(C([2H])([2H])[2H])=O)C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 128.159050573g/mol
• Monoisotopic Mass: 128.159050573g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-Butyl Acetate-d12

Introduction to Tert-Butyl Acetate-d12 (CAS No. 358731-05-2)

Tert-Butyl Acetate-d12, with the chemical formula C₆H₁₂O₂ and CAS number 358731-05-2, is a deuterated derivative of tert-butyl acetate. This compound is widely utilized in the field of analytical chemistry, pharmaceutical research, and material science due to its unique isotopic properties. The introduction of deuterium atoms (²H) into the molecular structure enhances its suitability for NMR spectroscopy, particularly in the study of complex molecular interactions and reaction mechanisms.

The tert-butyl acetate-d12 molecule consists of a methyl group attached to a carbonyl group, with a deuterated isobutyl side chain. This configuration makes it an excellent internal standard or reference compound in high-resolution NMR studies. Its stability under various experimental conditions and minimal interference with other signals in the spectrum contribute to its popularity among researchers.

In recent years, advancements in deuterated solvents have significantly impacted drug discovery and development processes. The use of tert-butyl acetate-d12 as a solvent or co-solvent in high-performance liquid chromatography (HPLC) and gas chromatography (GC) techniques has been reported to improve resolution and reduce background noise. This is particularly crucial in the analysis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs), where precision and accuracy are paramount.

One of the most notable applications of tert-butyl acetate-d12 is in the field of metabolic studies. Deuterated compounds are often employed as tracers to investigate metabolic pathways in living systems. For instance, researchers have utilized this compound to study the metabolism of lipids and fatty acids in liver cells. The incorporation of deuterium into these molecules allows for non-invasive tracking via NMR, providing insights into enzymatic activities and metabolic fluxes.

The pharmaceutical industry has also leveraged tert-butyl acetate-d12 in the synthesis and purification of complex molecules. Its use as a reaction solvent or intermediate has been documented in several synthetic protocols, particularly those involving asymmetric synthesis or chiral resolution. The deuterated version ensures that residual solvents do not interfere with subsequent analytical steps, maintaining the integrity of the final product.

Recent studies have explored the potential of tert-butyl acetate-d12 in polymer chemistry. The incorporation of deuterated acetyl groups into polymer backbones can facilitate detailed structural elucidation via NMR techniques. This approach has been particularly useful in studying polymer degradation mechanisms and understanding how environmental factors influence material properties.

The chemical stability of tert-butyl acetate-d12 under various conditions makes it an ideal candidate for long-term storage and repeated use in laboratory settings. Unlike its non-deuterated counterpart, which may degrade over time due to hydrolysis or oxidation, the deuterated version maintains its structural integrity, ensuring consistent performance across multiple experiments.

In conclusion, tert-butyl acetate-d12 (CAS No. 358731-05-2) is a versatile and highly valuable compound in modern chemical research. Its applications span across analytical chemistry, pharmaceutical development, metabolic studies, and polymer science, underscoring its importance as a tool for advancing scientific knowledge. As research methodologies continue to evolve, the demand for high-quality deuterated compounds like this one is expected to grow, further solidifying its role as an indispensable resource in laboratory environments worldwide.